Cas no 1214351-40-2 (2-Methyl-5-(pyridin-4-yl)pyridine)
2-Methyl-5-(pyridin-4-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-(pyridin-4-yl)pyridine
- 2-methyl-5-pyridin-4-ylpyridine
- 2-Methyl-5-(pyridin-4-yl)pyridine
-
- Inchi: 1S/C11H10N2/c1-9-2-3-11(8-13-9)10-4-6-12-7-5-10/h2-8H,1H3
- InChI Key: GBNZVSHZRGVRFI-UHFFFAOYSA-N
- SMILES: N1C=C(C=CC=1C)C1C=CN=CC=1
Computed Properties
- Exact Mass: 170.084
- Monoisotopic Mass: 170.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8
2-Methyl-5-(pyridin-4-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029001260-250mg |
2-Methyl-5-(pyridin-4-yl)pyridine |
1214351-40-2 | 95% | 250mg |
$1019.20 | 2023-09-04 | |
| Alichem | A029001260-500mg |
2-Methyl-5-(pyridin-4-yl)pyridine |
1214351-40-2 | 95% | 500mg |
$1617.60 | 2023-09-04 | |
| Alichem | A029001260-1g |
2-Methyl-5-(pyridin-4-yl)pyridine |
1214351-40-2 | 95% | 1g |
$2750.25 | 2023-09-04 |
2-Methyl-5-(pyridin-4-yl)pyridine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 2-Methyl-5-(pyridin-4-yl)pyridine
Recent Advances in the Study of 2-Methyl-5-(pyridin-4-yl)pyridine (CAS: 1214351-40-2) in Chemical Biology and Pharmaceutical Research
The compound 2-Methyl-5-(pyridin-4-yl)pyridine (CAS: 1214351-40-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyridine core with a methyl substituent and an additional pyridinyl moiety, exhibits unique physicochemical properties that make it a promising candidate for medicinal chemistry applications. Recent studies have explored its role as a building block for novel pharmacophores and its interactions with biological targets.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Methyl-5-(pyridin-4-yl)pyridine as a key intermediate in the synthesis of kinase inhibitors. The research demonstrated that this compound could serve as an effective scaffold for developing selective inhibitors of tyrosine kinases, particularly those involved in cancer pathways. The study highlighted the compound's ability to maintain favorable binding interactions while allowing for structural modifications to enhance potency and selectivity.
In neuropharmacology research, scientists have examined the potential of 1214351-40-2 derivatives as modulators of neurotransmitter receptors. A recent Nature Chemical Biology publication reported that structural analogs of this compound showed promising activity as positive allosteric modulators of nicotinic acetylcholine receptors (nAChRs), suggesting potential applications in neurological disorders. The research team utilized computational modeling and X-ray crystallography to elucidate the binding modes of these derivatives at atomic resolution.
From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Methyl-5-(pyridin-4-yl)pyridine. A 2024 Organic Process Research & Development article described an improved catalytic system for its synthesis, achieving higher yields and better purity profiles. This development is particularly significant for scaling up production for preclinical and clinical studies, addressing previous challenges in large-scale manufacturing of this compound.
Pharmacokinetic studies of 1214351-40-2 derivatives have revealed interesting metabolic profiles. Recent findings presented at the American Chemical Society meeting demonstrated that the methyl and pyridinyl substitutions confer favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with enhanced metabolic stability compared to simpler pyridine analogs. These characteristics make the compound particularly attractive for further drug development efforts.
Looking forward, researchers are exploring the application of 2-Methyl-5-(pyridin-4-yl)pyridine in targeted drug delivery systems. Preliminary results from a multi-institutional collaboration suggest that this compound can be functionalized to create pH-sensitive drug conjugates, potentially enabling tumor-selective drug release. This innovative approach could address some of the challenges associated with chemotherapy side effects.
In conclusion, 2-Methyl-5-(pyridin-4-yl)pyridine (CAS: 1214351-40-2) continues to emerge as a versatile compound with multiple applications in pharmaceutical research. Its unique structural features, combined with recent synthetic and analytical advancements, position it as a valuable tool for medicinal chemists. Future research directions likely include further optimization of its derivatives for specific therapeutic targets and exploration of its potential in combination therapies.
1214351-40-2 (2-Methyl-5-(pyridin-4-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)